Cas no 115473-37-5 (L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-)

L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]- structure
115473-37-5 structure
Product Name:L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-
CAS No:115473-37-5
MF:C8H13NO6S
MW:251.25692152977
CID:172724
PubChem ID:163966
Update Time:2025-04-19

L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-
    • (2R)-2-acetamido-3-(2-carboxyethylsulfinyl)propanoic acid
    • N-acetyl-S-(2-carboxyethyl)cysteine sulfoxide
    • ACECO
    • L-Alanine, N-acetyl-3-((2-carboxyethyl)sulfinyl)-
    • N-acetyl-3-[(2-carboxyethyl)sulfinyl]-L-alanine
    • 3-(2-Carboxyethanesulfinyl)-N-(1-hydroxyethylidene)alanine
    • N-acetyl-S-(2-carboxyethyl)cysteine-S-oxide
    • 115473-37-5
    • DTXSID70921738
    • Inchi: 1S/C8H13NO6S/c1-5(10)9-6(8(13)14)4-16(15)3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-,16?/m0/s1
    • InChI Key: MIANMZBSGSPFQC-AIUXZDRISA-N
    • SMILES: S(CCC(=O)O)(C[C@@H](C(=O)O)NC(C)=O)=O

Computed Properties

  • Exact Mass: 251.04639
  • Monoisotopic Mass: 251.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.516
  • Boiling Point: 709.2°Cat760mmHg
  • Flash Point: 382.7°C
  • Refractive Index: 1.574
  • PSA: 120.77
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